
Methyl(pentan-2-yl)amine hydrochloride
chemical structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl(pentan-2-yl)amine

hydrochloride

Cat. No.: B1416764 Get Quote

An In-depth Technical Guide to Methyl(pentan-2-
yl)amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological effects of methyl(pentan-2-yl)amine hydrochloride. The

information presented herein is intended for a scientific audience and is supported by available

chemical data and literature.

Chemical Structure and Identification
Methyl(pentan-2-yl)amine hydrochloride is a secondary amine hydrochloride salt. The

chemical structure consists of a pentane chain with a methylamino group attached to the

second carbon atom.

Caption: Chemical structure of Methyl(pentan-2-yl)amine hydrochloride.
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Identifier Value Source

IUPAC Name
N-methylpentan-2-

amine;hydrochloride
[1]

CAS Number 130985-80-7 [1]

Molecular Formula C₆H₁₆ClN [1]

InChI

InChI=1S/C6H15N.ClH/c1-4-5-

6(2)7-3;/h6-7H,4-5H2,1-

3H3;1H

[1]

InChIKey
AOMLOTWGVLUDQZ-

UHFFFAOYSA-N
[1]

Canonical SMILES CCCC(C)NC.Cl [1]

Physicochemical Properties
The physicochemical properties of methyl(pentan-2-yl)amine hydrochloride have been

primarily determined through computational methods.

Table 2: Computed Physicochemical Properties
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Property Value Source

Molecular Weight 137.65 g/mol [1]

Exact Mass 137.0971272 Da [1]

Topological Polar Surface Area 12 Å² [1]

Heavy Atom Count 8 [1]

Formal Charge 0 [1]

Complexity 51.9 [1]

Isotope Atom Count 0 [1]

Defined Atom Stereocenter

Count
0 [1]

Undefined Atom Stereocenter

Count
1 [1]

Defined Bond Stereocenter

Count
0 [1]

Undefined Bond Stereocenter

Count
0 [1]

Covalently-Bonded Unit Count 2 [1]

Compound Is Canonicalized Yes [1]

Synthesis and Characterization
The primary method for the synthesis of methyl(pentan-2-yl)amine hydrochloride is through

the reductive amination of pentan-2-one with methylamine.

Experimental Protocol: Synthesis by Reductive
Amination
The following is a representative experimental protocol for the synthesis of a secondary amine

via reductive amination. This protocol is based on established methods for similar chemical
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transformations and should be adapted and optimized for the specific synthesis of

methyl(pentan-2-yl)amine hydrochloride.

Synthesis Workflow of Methyl(pentan-2-yl)amine Hydrochloride

Start

Combine Pentan-2-one,
Methylamine HCl,

and Methanol

Stir at Room Temperature
(Imine Formation)

Add Sodium Borohydride
(Reduction)

Quench with HCl

Extract with
Organic Solvent

Purify by
Crystallization

End Product:
Methyl(pentan-2-yl)amine

Hydrochloride
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Click to download full resolution via product page

Caption: A plausible workflow for the synthesis of Methyl(pentan-2-yl)amine hydrochloride.

Materials:

Pentan-2-one

Methylamine hydrochloride

Methanol

Sodium borohydride

Hydrochloric acid (concentrated and dilute)

Diethyl ether (or other suitable organic solvent)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Imine Formation: In a round-bottom flask, dissolve pentan-2-one (1 equivalent) and

methylamine hydrochloride (1.2 equivalents) in methanol. Stir the mixture at room

temperature for 1-2 hours to facilitate the formation of the intermediate imine.

Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (1.5

equivalents) portion-wise, ensuring the temperature remains below 20°C. After the addition is

complete, allow the reaction to warm to room temperature and stir for an additional 12-24

hours.
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Quenching and Work-up: Carefully quench the reaction by the slow addition of dilute

hydrochloric acid until the pH is acidic. Concentrate the mixture under reduced pressure

using a rotary evaporator to remove the methanol.

Extraction: Add water to the residue and basify with a concentrated sodium hydroxide

solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic

extracts and dry over anhydrous magnesium sulfate.

Salt Formation and Purification: Filter the drying agent and bubble dry hydrogen chloride gas

through the ethereal solution, or add a solution of HCl in isopropanol, to precipitate the

hydrochloride salt. Collect the solid by filtration, wash with cold diethyl ether, and dry under

vacuum to yield methyl(pentan-2-yl)amine hydrochloride. The product can be further

purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve a sample of the compound in a suitable deuterated solvent (e.g., D₂O,

CD₃OD, or DMSO-d₆). Record the spectrum on a 300 or 400 MHz spectrometer. The

expected signals would include a triplet for the terminal methyl group of the propyl chain, a

multiplet for the adjacent methylene group, another multiplet for the next methylene group, a

multiplet for the methine proton attached to the nitrogen and a terminal methyl group, a

singlet for the N-methyl group, and a broad singlet for the N-H proton.

¹³C NMR: Record the spectrum on a 75 or 100 MHz spectrometer using the same sample.

The spectrum should show six distinct carbon signals corresponding to the different carbon

environments in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS):

Sample Preparation: Prepare a dilute solution of the free base (obtained by neutralizing the

hydrochloride salt) in a volatile organic solvent such as methanol or dichloromethane.

GC Conditions: Use a non-polar or mid-polar capillary column (e.g., DB-5ms). Set a suitable

temperature program, for instance, starting at 50°C and ramping up to 250°C at a rate of

10°C/min.
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MS Conditions: Use electron ionization (EI) at 70 eV. The expected fragmentation pattern for

aliphatic amines typically involves alpha-cleavage, which is the cleavage of the carbon-

carbon bond adjacent to the nitrogen atom. For methyl(pentan-2-yl)amine, the major

fragments would likely result from the loss of a propyl radical or a methyl radical from the

molecular ion.

Biological Activity and Mechanism of Action
Methyl(pentan-2-yl)amine hydrochloride is structurally related to other stimulant compounds

and is presumed to act as a central nervous system (CNS) stimulant. Its pharmacological

effects are likely mediated through its interaction with monoamine neurotransmitter systems.

Proposed Mechanism of Action
The proposed mechanism of action for methyl(pentan-2-yl)amine hydrochloride involves the

release of the neurotransmitters norepinephrine and dopamine from presynaptic nerve

terminals. It is believed to act as a norepinephrine-dopamine releasing agent (NDRA).
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Proposed Mechanism of Action of Methyl(pentan-2-yl)amine Hydrochloride
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Caption: Proposed signaling pathway for Methyl(pentan-2-yl)amine hydrochloride.
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This proposed mechanism involves the following steps:

Uptake: Methyl(pentan-2-yl)amine enters presynaptic neurons via dopamine transporters

(DAT) and norepinephrine transporters (NET).

Vesicular Disruption: Once inside the neuron, it disrupts the vesicular monoamine transporter

2 (VMAT2), leading to the release of dopamine and norepinephrine from synaptic vesicles

into the cytoplasm.

Reverse Transport: The increased cytoplasmic concentrations of these neurotransmitters

cause a reversal of the direction of DAT and NET, resulting in the efflux of dopamine and

norepinephrine into the synaptic cleft.

Receptor Activation: The elevated levels of dopamine and norepinephrine in the synapse

lead to increased activation of their respective postsynaptic receptors, resulting in the

observed stimulant effects.

Safety and Handling
Methyl(pentan-2-yl)amine hydrochloride is classified as a hazardous substance. It is

reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[1] Appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or chemical safety advice. All laboratory work should be conducted by

qualified individuals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl(pentan-2-yl)amine hydrochloride chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416764#methyl-pentan-2-yl-amine-hydrochloride-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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